Cas no 312591-42-7 (N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide)

• Product Name: N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide
• CAS No: 312591-42-7
• MF: C₁₇H₁₂N₄O₆S
• MW: 400.365382194519
• CID: 6447476
• PubChem ID: 4446532
• Update Time: 2025-06-12

N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide
• N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dinitrobenzamide
• 312591-42-7
• Oprea1_139080
• F0007-1030
• AKOS003014676
• N-(4-(2-methoxyphenyl)thiazol-2-yl)-3,5-dinitrobenzamide

• Inchi： 1S/C17H12N4O6S/c1-27-15-5-3-2-4-13(15)14-9-28-17(18-14)19-16(22)10-6-11(20(23)24)8-12(7-10)21(25)26/h2-9H,1H3,(H,18,19,22)
• InChI Key： CZPILJSBDZIZQS-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2OC)N=C1NC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 400.04775529g/mol
• Monoisotopic Mass: 400.04775529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide

Comprehensive Overview of N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide (CAS No. 312591-42-7)

N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide (CAS No. 312591-42-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole and dinitrobenzamide moieties, exhibits intriguing properties that make it a subject of ongoing research. Its molecular structure combines a methoxyphenyl group with a thiazolyl ring, linked to a dinitrobenzamide backbone, which contributes to its potential applications in various scientific domains.

In recent years, the demand for novel compounds like N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide has surged, driven by advancements in drug discovery and materials engineering. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets. The compound's nitro groups and thiazole ring are key features that enhance its reactivity and binding affinity, making it a candidate for further exploration in therapeutic development.

The synthesis of CAS No. 312591-42-7 involves multi-step organic reactions, often starting with the condensation of 2-methoxyphenyl derivatives with thiazole precursors. The final step typically includes the introduction of the dinitrobenzamide group, which requires precise control of reaction conditions to ensure high yield and purity. This process highlights the compound's complexity and the need for specialized expertise in its production.

One of the most frequently asked questions about N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide revolves around its stability and solubility. The compound demonstrates moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is crucial for its handling in laboratory settings. Its stability under various pH conditions is also a topic of interest, as it influences its potential applications in biological systems.

From an industrial perspective, CAS No. 312591-42-7 is being explored for its utility in advanced material synthesis. Its aromatic and heterocyclic components make it a promising building block for polymers and coatings with enhanced thermal and mechanical properties. Additionally, its electron-withdrawing nitro groups contribute to its potential use in electronic materials, such as organic semiconductors.

Environmental and safety considerations are paramount when working with N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide. While it is not classified as hazardous under standard regulations, proper handling protocols must be followed to minimize exposure. Researchers emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas to ensure safe laboratory practices.

The future prospects of CAS No. 312591-42-7 are closely tied to its versatility. Ongoing studies aim to uncover its full potential in areas such as catalysis, sensor development, and bioactive molecule design. As the scientific community continues to investigate its properties, this compound is expected to play a pivotal role in the development of next-generation technologies and therapeutics.

In summary, N-4-(2-methoxyphenyl)-1,3-thiazol-2-yl-3,5-dinitrobenzamide (CAS No. 312591-42-7) represents a fascinating intersection of chemistry and innovation. Its unique structural features and diverse applications make it a valuable subject for researchers and industry professionals alike. As interest in this compound grows, so too will its impact on scientific and technological advancements.